2-Fluoro-5-((7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzonitrile

• IUPAC Name: 2-fluoro-5-[[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino]benzonitrile
• InChI: InChI=1S/C23H22FN5O/c1-14-6-8-18-21(28-17-7-9-20(24)16(11-17)12-25)19(13-26-22(18)27-14)23(30)29-10-4-3-5-15(29)2/h6-9,11,13,15H,3-5,10H2,1-2H3,(H,26,27,28)
• InChI Key: PERYGDKSYMYNCG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC(=C(C=C4)F)C#N)C=CC(=N3)C
• Molecular Formula: C23H22FN5O
• Molecular Weight: 403.5 g/mol

Description

2-Fluoro-5-((7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzonitrile is a useful research compound. Its molecular formula is C23H22FN5O and its molecular weight is 403.461. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

Compounds with structural similarities to "2-Fluoro-5-((7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzonitrile" have been extensively studied for their antibacterial properties. For instance, 1,4-dihydro-4-oxo-1,8-naphthyridine derivatives, including fluoro analogs, have demonstrated broad and potent in vitro antibacterial activity. The modifications at positions C-1, C-6, and C-7 of the naphthyridine nucleus, such as introducing fluoro groups, significantly influence the antibacterial effectiveness and spectrum of activity. Enoxacin, a derivative with a 6-fluoro substitution, emerged as a particularly potent antibacterial agent due to these structural modifications (Matsumoto et al., 1984).

Antitumor Applications

Further investigations into the structural modifications of 1,8-naphthyridine compounds have revealed their potential as antitumor agents. Specifically, the study of 7-substituted 1,4-dihydro-4-oxo-1-(2-thiazolyl)-1,8-naphthyridine-3-carboxylic acids has shown moderate cytotoxic activity against various tumor cell lines. The introduction of different substituents at the C-6, C-5, and C-7 positions, including fluoro groups, played a crucial role in enhancing the cytotoxicity of these compounds, indicating their promise as clinically useful antitumor agents (Tsuzuki et al., 2004).